BENGHE Validation & Comparative

Check Availability & Pricing

Assessing the Bioaccumulation Potential of
Disperse Blue 85: A Comparative Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse Blue 85

Cat. No.: B1198607

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive assessment of the bioaccumulation potential of Disperse
Blue 85, a synthetic azo dye commonly used in the textile industry. Due to the limited
availability of direct experimental data for Disperse Blue 85, this guide employs a comparative
approach, leveraging data from structurally similar disperse dyes and utilizing Quantitative
Structure-Activity Relationship (QSAR) models to estimate key environmental fate parameters.
This information is crucial for understanding the potential environmental impact of this
compound and for informing risk assessment strategies.

Executive Summary

Disperse Blue 85 is a single azo class dye with the molecular formula C18H14CIN505 and a
molecular weight of 415.79 g/mol .[1] Like many disperse dyes, it is characterized by low water
solubility, a property that can influence its environmental distribution and potential for uptake by
aguatic organisms. This guide presents a comparison of the estimated bioaccumulation
potential of Disperse Blue 85 with available data for other disperse dyes, namely Disperse
Blue 79:1, Disperse Orange 37, and Disperse Blue 124. The assessment is based on key
indicators of bioaccumulation: the octanol-water partition coefficient (log Kow) and the
bioconcentration factor (BCF).

Data Presentation: Physicochemical Properties and
Bioaccumulation Potential
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The following table summarizes the available and estimated data for Disperse Blue 85 and its
comparators. It is important to note that the values for Disperse Blue 85 are estimations
derived from the US EPA's EPI Suite™ software, a widely used QSAR modeling tool.[2][3][4][5]
Experimental data for the comparator dyes have been compiled from various sources and are
provided with citations.

Disperse Blue Disperse Blue Disperse Disperse Blue
Parameter
85 79:1 Orange 37 124
12223-33-5/
CAS Number 12222-83-2[1][6]  3618-72-2[7] 61951-51-7
13301-61-6[8]
Molecular C18H14CIN50O5[ C23H25BrN601 C17H15CI2N50
C16H19N504S
Formula 1][6] 0[7] 2[8]
Molecular Weight
415.79[1][6] 625.38[9] 392.24 377.42
(g/mol)
log Kow
(Octanol-Water ] 1.63 5.0 (Estimated) No experimental
- 4.33 (Estimated) )
Partition (Experimental)[9]  [10] data found
Coefficient)
BCF

(Bioconcentratio

45.6 (Estimated)

No experimental

data found

No experimental

data found

No experimental

data found

n Factor) [L/kg]

Note: The log Kow and BCF values for Disperse Blue 85 were estimated using the
KOWWIN™ and BCFBAF™ programs within the EPI Suite™ (v4.11). These are screening-
level estimates and should be interpreted with caution in the absence of experimental
validation.

Experimental Protocols

The standard methodology for determining the bioconcentration factor (BCF) in fish is outlined
in the OECD Test Guideline 305: "Bioaccumulation in Fish: Aqueous and Dietary Exposure."
This guideline provides a framework for assessing the uptake and depuration of a chemical by
fish from water.
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Key Aspects of the OECD 305 Protocol:

o Test Organisms: A variety of fish species can be used, with common choices including
Zebrafish (Danio rerio), Fathead Minnow (Pimephales promelas), and Rainbow Trout
(Oncorhynchus mykiss).

o Exposure: The test consists of two phases:

o Uptake Phase: Fish are exposed to a constant, sublethal concentration of the test
substance in water for a period sufficient to approach or reach a steady-state
concentration in the fish tissues.

o Depuration Phase: After the uptake phase, the fish are transferred to a clean, flowing
water system without the test substance to measure the rate of elimination.

o Test System: A flow-through system is preferred to maintain constant concentrations of the
test substance and water quality parameters (e.g., temperature, pH, dissolved oxygen).

o Sampling and Analysis: Water and fish tissue samples are collected at regular intervals
during both the uptake and depuration phases. The concentration of the test substance in
these samples is measured using appropriate analytical techniques, such as high-
performance liquid chromatography (HPLC).

» Data Analysis: The BCF is calculated as the ratio of the concentration of the test substance
in the fish (at steady state) to the concentration in the water. Kinetic BCF values can also be
calculated from the uptake and depuration rate constants.

Mandatory Visualizations
Experimental Workflow for Bioaccumulation
Assessment
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Caption: OECD 305 Experimental Workflow for BCF Determination.

Generalized Metabolic Pathway of Azo Dyes
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Azo dyes, including Disperse Blue 85, are known to undergo metabolic transformation in
organisms. The primary and most significant step is the reductive cleavage of the azo bond (-
N=N-). This process is often carried out by microbial communities in anaerobic environments,
such as the gut of fish, or by enzymes within the organism's tissues.

Reductive Cleavage . .
_Azo Dye of Azo Bond (-N=N-) Form_atlon _of Further_Metabollsm _ Excretion
(e.g., Disperse Blue 85) (Azoreductases) Aromatic Amines (e.g., Acetylation, Hydroxylation)

Click to download full resolution via product page

Caption: Generalized metabolic pathway of azo dyes in organisms.

Discussion and Conclusion

The estimated log Kow of 4.33 for Disperse Blue 85 suggests a moderate potential for
bioaccumulation. Substances with a log Kow between 3 and 5 are generally considered to
have a tendency to partition into fatty tissues of organisms. The estimated BCF of 45.6 L/kg is
relatively low, suggesting that while uptake may occur, the substance is not expected to
concentrate to a high degree in aquatic organisms.

In comparison, the available data for structurally similar disperse dyes is limited and shows
some variability. The experimental log Kow for Disperse Blue 79:1 is significantly lower at 1.63,
indicating a much lower bioaccumulation potential.[9] Conversely, the estimated log Kow for
Disperse Orange 37 is higher at 5.0, suggesting a greater potential for bioaccumulation.[10]
The lack of experimental BCF data for all the compared dyes highlights a significant data gap
in the environmental risk assessment of this class of compounds.

The primary metabolic pathway for azo dyes involves the reductive cleavage of the azo bond,
leading to the formation of aromatic amines. The toxicity and further fate of these metabolites
are critical considerations in a comprehensive environmental risk assessment.

Based on the available information and QSAR estimations, the bioaccumulation potential of
Disperse Blue 85 is likely to be low to moderate. However, due to the absence of direct
experimental data, these conclusions should be treated with caution. Further experimental
studies following standardized protocols like OECD 305 are strongly recommended to
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definitively assess the bioconcentration factor and confirm the environmental risk profile of
Disperse Blue 85.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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